Cas no 27748-19-2 ((4-(Benzyloxy)-1H-indol-2-yl)methanol)

• Product Name: (4-(Benzyloxy)-1H-indol-2-yl)methanol
• CAS No: 27748-19-2
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• MDL: MFCD32696313
• CID: 4784578
• Update Time: 2025-04-23

(4-(Benzyloxy)-1H-indol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-(Benzyloxy)-1H-indol-2-yl)methanol
• (4-phenylmethoxy-1H-indol-2-yl)methanol

• MDL： MFCD32696313
• Inchi： 1S/C16H15NO2/c18-10-13-9-14-15(17-13)7-4-8-16(14)19-11-12-5-2-1-3-6-12/h1-9,17-18H,10-11H2
• InChI Key： YZPMQHFEXAJCIY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC2=C1C=C(CO)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 278
• XLogP3: 2.7
• Topological Polar Surface Area: 45.2

Additional information on (4-(Benzyloxy)-1H-indol-2-yl)methanol

Comprehensive Guide to (4-(Benzyloxy)-1H-indol-2-yl)methanol (CAS No. 27748-19-2): Properties, Applications, and Market Insights

(4-(Benzyloxy)-1H-indol-2-yl)methanol, with the CAS number 27748-19-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative is characterized by its unique molecular structure, which includes a benzyloxy group and a hydroxymethyl substituent. The compound's versatility and potential applications make it a subject of interest for researchers and industry professionals alike.

The chemical properties of (4-(Benzyloxy)-1H-indol-2-yl)methanol are defined by its molecular formula C16H15NO2 and a molecular weight of 253.30 g/mol. Its structure features an indole core, which is a privileged scaffold in medicinal chemistry due to its presence in numerous biologically active compounds. The benzyloxy group at the 4-position and the hydroxymethyl group at the 2-position contribute to its reactivity and potential for further chemical modifications.

In recent years, the demand for indole derivatives like (4-(Benzyloxy)-1H-indol-2-yl)methanol has surged due to their applications in drug discovery and development. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates and biologically active molecules. The compound's structure makes it a promising candidate for the synthesis of novel therapeutic agents targeting various diseases.

One of the most searched questions regarding CAS 27748-19-2 is its role in cancer research. Recent studies have explored the potential of indole derivatives in modulating cellular pathways, making this compound a valuable tool for oncological studies. Additionally, its applications in neuropharmacology are being investigated, particularly in the context of neurodegenerative disorders.

The synthesis of (4-(Benzyloxy)-1H-indol-2-yl)methanol typically involves multi-step organic reactions, starting from readily available indole precursors. Key steps often include benzylation of the indole nitrogen and subsequent functionalization at the 2-position. Researchers are continually optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with the growing emphasis on green chemistry principles.

From a commercial perspective, the market for (4-(Benzyloxy)-1H-indol-2-yl)methanol 27748-19-2 is expanding, driven by increasing R&D activities in the pharmaceutical sector. Suppliers are focusing on providing high-purity grades of this compound to meet the stringent requirements of research laboratories and pharmaceutical companies. The compound is typically available in milligram to kilogram quantities, with pricing varying based on purity and scale.

Quality control is paramount when working with CAS No. 27748-19-2. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the identity and purity of the compound. These quality assurance measures ensure reliable results in downstream applications and maintain compliance with regulatory standards.

The storage and handling of (4-(Benzyloxy)-1H-indol-2-yl)methanol require standard laboratory precautions. While not classified as hazardous under normal conditions, it should be stored in a cool, dry place, protected from light and moisture to maintain stability. Proper personal protective equipment, including gloves and safety glasses, is recommended when handling the compound.

Looking ahead, the future prospects for 27748-19-2 appear promising. With ongoing advancements in medicinal chemistry and drug discovery, the demand for specialized building blocks like this indole derivative is expected to grow. Researchers are particularly excited about its potential in developing targeted therapies and precision medicine approaches.

For those seeking more information about (4-(Benzyloxy)-1H-indol-2-yl)methanol CAS 27748-19-2, numerous scientific databases and supplier catalogs provide detailed specifications. The compound's unique properties and versatile applications make it a valuable asset in modern chemical research and pharmaceutical development.